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Get Quote

Phenthoate is an organophosphate insecticide and acaricide first introduced around 1980. It acts as a non-

systemic pesticide with contact and stomach action, functioning as an acetylcholinesterase (AChE)

inhibitor (IRAC MoA class 1B) [1]. The following table summarizes its core identity and properties.

Table 1: Chemical Identity and Basic Properties of Phenthoate

Property Details

IUPAC Name S-α-ethoxycarbonylbenzyl O,O-dimethyl phosphorodithioate [1]

CAS RN 2597-03-7 [1]

Molecular
Formula

C₁₂H₁₇O₄PS₂ [1]

Molecular Mass 320.39 g/mol [1]

Chemical
Structure

Exhibits chirality with a single asymmetric carbon atom; technical material is
typically a racemic mixture [1].

Physical State Colourless liquid (pure), reddish yellow (technical grade) [1] [2]

Melting Point 17.5 °C [1]
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Table 2: Environmental Fate and Physicochemical Properties

Parameter Value Note / Implication

Solubility in Water (20°C) 11 mg/L [1] Moderately soluble [1].

Octanol-Water Partition
Coefficient (log P)

3.69 [1] High; indicates potential for
bioaccumulation [1].

Vapour Pressure (20°C) 5.3 mPa [1] Moderately volatile; spray drift is a
concern [1].

Soil DT₅₀ (Aerobic) 35 days [1] Moderately persistent in the
environment [1].

Dissipation on Plants (RL₅₀) 4.6 days (range: 1.7-10.0
days) [1]

Relatively fast dissipation from plant
surfaces [1].

Ecotoxicology and Regulatory Status

Phenthoate is flagged as a "Forever chemical" under specific rules due to its high aquatic toxicity and high

toxicity to bees, requiring careful risk management during application [1].

Regulatory Status: It is not approved for use in the European Union under EC Regulation 1107/2009 [1].

Experimental Protocols for Assessment

While detailed EIA protocols for phenthoate are not fully outlined in the search results, the following

methodologies are supported by the available data and general scientific practice.

Soil Degradation Studies (Aerobic)

Core Principle: Determine the time for 50% degradation (DT₅₀) of the parent compound in soil.
Method Summary:
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Soil Preparation: Use a representative, untreated soil. Characterize its pH, organic matter

content, and texture.
Treatment: Apply phenthoate to the soil in laboratory microcosms at a field-relevant

concentration.
Incubation: Maintain the microcosms in the dark at a constant temperature (e.g., 20°C) and

moisture content conducive to microbial activity.
Sampling and Analysis: Extract and analyze soil samples at regular intervals using techniques

like Gas Chromatography (GC) or Liquid Chromatography (LC) coupled with Mass
Spectrometry (MS) to quantify the remaining phenthoate.

Data Modeling: Plot the residue concentration over time and fit a kinetic model (e.g., single-
first-order) to calculate the DT₅₀ [1].

Aquatic Toxicity Testing

Core Principle: Establish the acute toxicity of phenthoate to non-target aquatic organisms like fish,

daphnia, and algae.
Method Summary:

Test Organisms: Use standard species such as Daphnia magna (water flea) or Oncorhynchus
mykiss (rainbow trout).

Exposure: Expose organisms to a range of phenthoate concentrations in a controlled aqueous
environment.

Endpoint Measurement: Record lethal or effect concentrations (e.g., LC₅₀ or EC₅₀) over a
defined period (e.g., 48 or 96 hours).

Analysis: The high toxicity indicated by the search results suggests testing should start at very
low concentrations (≤ 0.1 mg/L) [1].

Environmental Pathways and Transformation

The diagram below illustrates the key environmental pathways and transformation processes for phenthoate,

based on available data.
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Figure 1: Environmental fate and primary transformation pathways of phenthoate, highlighting key

processes like microbial degradation in soil and dissipation from plants.

Key Takeaways for Researchers

Primary Hazard: Phenthoate's high aquatic toxicity and bee toxicity are critical assessment points

[1].
Environmental Persistence: Its moderate soil persistence (DT₅₀ ~35 days) requires evaluation of

long-term ecological effects [1].
Metabolic Pathway: In mammals, phenthoate is rapidly metabolized and excreted, with degradation

involving both oxidative and hydrolytic pathways [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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